![molecular formula C28H24Cl2N2O3S2 B11030817 2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone](/img/structure/B11030817.png)
2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone
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Overview
Description
2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone is a complex organic compound with a unique structure that includes multiple functional groups
Preparation Methods
The synthesis of 2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone involves several steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core quinoline structure, followed by the introduction of the dithiolo group and the phenylimino group. The final steps involve the addition of the ethoxy and dichlorophenoxy groups. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.
Chemical Reactions Analysis
This compound can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly at the phenyl and quinoline rings, using reagents such as halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies related to enzyme inhibition and protein binding.
Industry: The compound can be used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The pathways involved in these effects depend on the specific target and the context in which the compound is used.
Comparison with Similar Compounds
Compared to other similar compounds, 2-(2,4-dichlorophenoxy)-1-[(1Z)-8-ethoxy-4,4-dimethyl-1-(phenylimino)-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl]ethanone has unique structural features that contribute to its distinct properties. Similar compounds include:
2,4-dichlorophenoxyacetic acid: A simpler compound with herbicidal properties.
4,4’-dihydroxybenzophenone: A compound with applications in UV protection and polymer chemistry. The unique combination of functional groups in this compound makes it particularly interesting for research and development.
Properties
Molecular Formula |
C28H24Cl2N2O3S2 |
---|---|
Molecular Weight |
571.5 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-1-(8-ethoxy-4,4-dimethyl-1-phenyliminodithiolo[3,4-c]quinolin-5-yl)ethanone |
InChI |
InChI=1S/C28H24Cl2N2O3S2/c1-4-34-19-11-12-22-20(15-19)25-26(36-37-27(25)31-18-8-6-5-7-9-18)28(2,3)32(22)24(33)16-35-23-13-10-17(29)14-21(23)30/h5-15H,4,16H2,1-3H3 |
InChI Key |
XZTCJHTXOUXMLB-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(C3=C2C(=NC4=CC=CC=C4)SS3)(C)C)C(=O)COC5=C(C=C(C=C5)Cl)Cl |
Origin of Product |
United States |
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